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Compound of Interest

Compound Name: hexaaquairon(III)

Cat. No.: B1240697 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling hexaaquairon(III) ([Fe(H₂O)₆]³⁺).

Adherence to these procedural guidelines is critical for ensuring personal safety and proper

management of this chemical.

Hazard Identification and Risk Assessment
Hexaaquairon(III) is the complex ion formed when iron(III) salts are dissolved in water.[1]

While the iron salt itself has specific hazards, the resulting aqueous solution is notably acidic

and presents its own set of risks. The high charge density of the central Fe³⁺ ion polarizes the

coordinated water molecules, leading to the release of protons (H⁺) and resulting in solutions

with a pH as low as 1.5.[1][2]

Summary of Hazards:
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Hazard Type Description
GHS Classification
(Typical for Iron(III)
Compounds)

Citations

Eye

Damage/Irritation

Causes serious eye
irritation or
damage.

Eye Irritation
Category 2A / Eye
Damage Category 1

[3]

Skin

Corrosion/Irritation

May cause skin

irritation. Prolonged

contact with acidic

solutions can lead to

burns.

Skin Irritation

Category 2
[3]

Respiratory Irritation

Inhalation of dusts or

aerosols may cause

respiratory irritation.

Specific Target Organ

Toxicity (Single

Exposure) Category 3

[3]

Aquatic Hazard

Toxic to aquatic life

with long-lasting

effects.

Acute and Chronic

Aquatic Toxicity

Category 2

| Corrosivity | Acidic nature makes it corrosive to certain metals. | Not explicitly classified, but an

inherent property. |[2] |

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure and ensure safety. The

following table outlines the required equipment for handling hexaaquairon(III) in solid (as a

salt) or aqueous form.

Required Personal Protective Equipment:
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Body Part PPE Specification Purpose Citations

Eyes/Face

Chemical splash
goggles meeting
ANSI Z87.1
standard. A face
shield should be
worn over goggles
when handling
large quantities or
when there is a
significant splash
risk.

Protects against
splashes of the
acidic solution,
which can cause
serious eye
damage.

[4][5]

Hands

Chemical-resistant

gloves (e.g.,

disposable nitrile or

neoprene). Gloves

should be inspected

before use and

changed immediately

upon contamination.

Prevents skin contact

with the acidic and

potentially irritating

solution.

[3][4]

Body

A laboratory coat

(buttoned). For larger

scale operations, a

chemical-resistant

apron or coveralls

should be worn over

the lab coat.

Protects skin and

personal clothing from

spills and splashes.

[5][6]

Respiratory

Required when

handling solid iron(III)

salts that can

generate dust. Use a

NIOSH-approved

respirator with an

appropriate particulate

filter.

Prevents inhalation of

dust particles which

can cause respiratory

irritation.

[3]
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| Feet | Closed-toe, closed-heel shoes made of a non-porous material. | Protects feet from

spills. |[4] |

Operational and Disposal Plans
This section provides step-by-step guidance for the safe handling and disposal of

hexaaquairon(III).

Experimental Workflow Diagram
The following diagram illustrates the logical flow for safely handling hexaaquairon(III) from

preparation to disposal.
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Workflow for Handling Hexaaquairon(III)

Preparation

Handling

Cleanup & Disposal

Post-Handling

1. Don PPE
(Goggles, Gloves, Lab Coat)

2. Prepare Work Area
(Fume Hood, Spill Kit Ready)

3. Weigh Solid
(If applicable, in hood)

4. Dissolve/Use Solution
(Add acid/salt to water)

5. Decontaminate Glassware

Spill Occurs?

6. Segregate Waste
(Aqueous Acidic Waste)

7. Label & Store Waste
(For approved disposal)

8. Doff PPE

9. Wash Hands Thoroughly

No

Use Spill Kit
(Neutralize & Absorb)

Yes

Click to download full resolution via product page

Caption: Safe handling workflow for hexaaquairon(III).
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Detailed Methodologies
1. Receiving and Storage

Inspection: Upon receipt, inspect the container for any damage or leaks. Wear appropriate

PPE (gloves and eye protection) during inspection.

Storage: Store the chemical in a cool, dry, well-ventilated area.[3] Keep the container tightly

closed.[3] Store away from incompatible materials, particularly strong bases and acids.

Ensure the storage location is secure and accessible only to authorized personnel.

2. Handling and Use Protocol

Ventilation: Always handle hexaaquairon(III), especially in its solid form, inside a certified

chemical fume hood to prevent inhalation of dust.[3]

Preparation of Solutions: When preparing aqueous solutions from an iron(III) salt, always

add the solid to the water slowly. This process can be exothermic.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[3] Wash hands thoroughly

with soap and water after handling the chemical, before breaks, and at the end of the

workday.[3]

Contamination Avoidance: Avoid contact with skin, eyes, and clothing.[3]

3. Spill Response Protocol

Evacuation: For large spills, evacuate the immediate area and alert colleagues.

Containment: If safe to do so, prevent the spill from spreading.

Small Spills (Aqueous Solution):

Neutralize the spill with a suitable agent like sodium bicarbonate or a commercial acid

neutralizer.

Absorb the neutralized mixture with an inert material (e.g., vermiculite, sand, or spill

pillows).
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Scoop the absorbed material into a designated, labeled hazardous waste container.[7]

Cleaning: Clean the spill area thoroughly with water and decontaminate any equipment

used.

Reporting: Report all spills to the laboratory supervisor or safety officer.

4. Disposal Plan

Waste Collection: All waste containing hexaaquairon(III), including contaminated PPE, spill

cleanup materials, and excess solutions, must be collected as hazardous waste.[7]

Container: Use a designated, compatible, and clearly labeled hazardous waste container.

The container must be kept closed except when adding waste.[7] The label should read

"Hazardous Waste" and specify the contents (e.g., "Aqueous Iron(III) Waste").

Disposal Route: Dispose of the waste through your institution's approved hazardous waste

disposal program.[3] Do not pour hexaaquairon(III) solutions down the drain, as it is toxic to

aquatic life.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
Hexaaquairon(III)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240697#personal-protective-equipment-for-
handling-hexaaquairon-iii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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